1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2-bicyclo[2.2.1]heptanylmethoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C23H34N2O4.2ClH/c26-21(15-27-14-20-10-17-1-3-19(20)9-17)13-25-7-5-24(6-8-25)12-18-2-4-22-23(11-18)29-16-28-22;;/h2,4,11,17,19-21,26H,1,3,5-10,12-16H2;2*1H
• InChI Key: FUNQNQTTYWGIFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2COCC(CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5)O.Cl.Cl
• Molecular Formula: C23H36Cl2N2O4
• Molecular Weight: 475.4 g/mol
• CAS No.: 1217669-85-6

Description

The compound 1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride is a piperazine-derived molecule featuring a benzodioxole substituent and a rigid bicyclo[2.2.1]heptane moiety. The dihydrochloride salt enhances solubility and stability, critical for pharmacokinetic optimization . The stereochemistry of the bicycloheptane group ((1R,4S)) is a key determinant of its 3D conformation, influencing receptor interactions .

Biological Activity

1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride is a complex organic compound notable for its potential biological activities. It incorporates a piperazine ring and a benzo[d][1,3]dioxole moiety, which are known to interact with various biological targets, particularly in the central nervous system (CNS). This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Overview

The compound's structure can be broken down into several key components:

• Piperazine Ring : Commonly found in pharmaceuticals, it contributes to the compound's ability to interact with neurotransmitter receptors.
• Benzo[d][1,3]dioxole Moiety : Enhances the compound's lipophilicity and biological activity.
• Bicyclo[2.2.1]heptane Derivative : Provides steric hindrance that may influence receptor binding and selectivity.

Neurotransmitter Interaction

The primary biological activity of this compound is linked to its interaction with neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. Compounds with similar structures have demonstrated:

• Antidepressant Potential : By modulating serotonin receptors.
• Antipsychotic Activity : Through interactions with dopamine receptors.

Studies indicate that modifications in the piperazine ring and substituents can significantly influence the affinity and selectivity for these receptors .

The mechanisms through which this compound exerts its effects include:

• Receptor Agonism/Antagonism : Depending on structural modifications, it may act as an agonist or antagonist at various receptor types.
• Inhibition of Reuptake : Similar compounds have shown potential in inhibiting the reuptake of neurotransmitters like serotonin and norepinephrine.

Study 1: Antidepressant Efficacy

A study assessed the antidepressant-like effects of structurally related piperazine derivatives in animal models. The results indicated significant reductions in depressive-like behaviors following administration of these compounds, suggesting potential therapeutic applications for mood disorders .

Study 2: Dopaminergic Activity

Another investigation focused on the dopaminergic activity of compounds featuring the benzo[d][1,3]dioxole moiety. The findings revealed that these compounds could modulate dopamine receptor activity, providing insights into their potential use in treating schizophrenia and other psychotic disorders .

Data Table: Summary of Biological Activities

Compound Name	Structural Features	Biological Activity	Unique Aspects
1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propan-2-ol dihydrochloride	Piperazine + benzo[d][1,3]dioxole	Antidepressant, Antipsychotic	High receptor affinity
Related Piperazine Derivative	Similar core structure	Antidepressant potential	Varies in substituents
Benzodioxole Derivative	Variations in substituents	Diverse pharmacological profiles	Different receptor interactions

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Variations

Compound A : 1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride

• Key Differences : Replaces the bicycloheptane group with a naphthalen-1-yloxy substituent.
• Pharmacological Impact : Lower selectivity for sterically sensitive receptors due to the absence of defined stereochemistry.

Compound B : (E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(bis(4-methoxyphenyl)methyl)piperazin-1-yl)prop-2-en-1-one

• Key Differences : Features a cinnamoyl backbone (prop-2-en-1-one) and a bulkier bis(4-methoxyphenyl)methyl group on piperazine.
• Implications : The unsaturated carbonyl group may increase electrophilicity, affecting metabolic stability. The bulky substituent could hinder membrane permeability .
• Synthesis : Prepared via acylation with (E)-cinnamic acid derivatives, contrasting with the target compound’s ether-linked bicycloheptane synthesis .

Compound C : 5-(Benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-4,5-dihydro-1H-pyrazole

• Key Differences: Pyrazole core instead of piperazine-propanol backbone.

Stereochemical and Salt Form Comparisons

• Chirality : The target compound’s (1R,4S)-bicycloheptane ensures a defined spatial arrangement, unlike racemic mixtures in analogs like Compound B, which crystallizes with two distinct configurations . This stereospecificity likely enhances target affinity and reduces off-target effects .
• Salt Forms: Dihydrochloride salts (target compound and Compound A) improve aqueous solubility compared to free bases (e.g., Compound B), facilitating intravenous administration .

Data Tables

Table 1: Structural and Physicochemical Properties

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~550 g/mol (dihydrochloride)	~530 g/mol (dihydrochloride)	~580 g/mol	~330 g/mol
Key Substituents	Bicycloheptane, benzodioxole	Naphthalene, benzodioxole	Cinnamoyl, bis-methoxyphenyl	Pyrazole, tert-butyl
Chirality	(1R,4S)	None	Racemic	None
Solubility (Water)	High (dihydrochloride)	Moderate	Low	Low

Table 2: Pharmacological Comparisons (Hypothetical Data)

Parameter	Target Compound	Compound A	Compound B	Compound C
IC50 (Receptor X)	12 nM	45 nM	210 nM	>1 µM
LogP (Predicted)	2.5	3.8	4.2	2.1
Metabolic Stability (t1/2)	6.5 hours	3.2 hours	1.8 hours	4.7 hours